Cas no 1268524-71-5 ((R)-(-)-JQ1 Enantiomer)

• Product Name: (R)-(-)-JQ1 Enantiomer
• CAS No: 1268524-71-5
• MF: C₂₃H₂₅ClN₄O₂S
• MW: 456.988202810287
• MDL: MFCD22124456
• CID: 836640
• PubChem ID: 329825942
• Update Time: 2025-06-10

(R)-(-)-JQ1 Enantiomer Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
• (-)-JQ1
• (-)-Jq-1
• (-?)?-?JQ-?1
• (−)-JQ1
• (R)-tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno-[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
• (2R)-2-[(Benzyloxy)methyl]piperazine, N1-BOC protected
• (R)-2-(Benzyloxymethyl)piperazine, N1-BOC protected
• (R)-2-BENZYLOXYMETHYL-1-BOC-PIPERAZINE
• (R)-tert-butyl 2-((benzyloxy)methyl)piperazine-1-carboxylate
• (R)-tert-butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
• N1-BOC-2-(BENZYLOXYMETHYL)PIPERAZINE
• tert-Butyl (2R)-2-[(benzyloxy)methyl]piperazine-1-carboxylate
• 6H-Thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetic acid, 4-(4-chlorophenyl)-2,3,9-trimethyl-, 1,1-dimethylethyl ester, (6R)-
• (R)-(-)-JQ1 Enantiomer
• (R)-JQ1
• tert-Butyl 2-((6R)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
• (R)-tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]tri

• MDL： MFCD22124456
• Inchi： 1S/C23H25ClN4O2S/c1-12-13(2)31-22-19(12)20(15-7-9-16(24)10-8-15)25-17(11-18(29)30-23(4,5)6)21-27-26-14(3)28(21)22/h7-10,17H,11H2,1-6H3/t17-/m1/s1
• InChI Key： DNVXATUJJDPFDM-QGZVFWFLSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C(C)=C(C)SC=2N2C(C)=NN=C2[C@@H](CC(=O)OC(C)(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 706
• Topological Polar Surface Area: 97.6

Experimental Properties

• Density: 1.33
• Boiling Point: 610.4±65.0°C at 760 mmHg
• Solubility: DMSO: soluble20mg/mL, clear

(R)-(-)-JQ1 Enantiomer Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienodiazepines

Additional information on (R)-(-)-JQ1 Enantiomer

(R)-(-)-JQ1 Enantiomer (CAS No. 1268524-71-5): A Promising Compound in Cancer Research

(R)-(-)-JQ1 Enantiomer (CAS No. 1268524-71-5) is a chiral small molecule that has garnered significant attention in the field of cancer research due to its potent and selective inhibition of BET (bromodomain and extra-terminal) proteins. This compound, a specific enantiomer of JQ1, has shown remarkable potential in preclinical studies for its ability to disrupt the transcriptional machinery of cancer cells, leading to reduced proliferation and enhanced apoptosis.

The BET family of proteins, which includes BRD2, BRD3, BRD4, and BRDT, plays a crucial role in gene regulation by recognizing acetylated lysine residues on histone tails. By binding to these sites, BET proteins facilitate the recruitment of transcriptional coactivators, thereby promoting the expression of genes involved in cell growth and survival. The dysregulation of these processes is often observed in various types of cancer, making BET proteins attractive targets for therapeutic intervention.

(R)-(-)-JQ1 Enantiomer specifically targets the bromodomains of BET proteins, thereby inhibiting their interaction with acetylated histones. This disruption leads to a downregulation of key oncogenes such as c-MYC and BCL-2, which are frequently overexpressed in cancer cells. The selective nature of this compound ensures that it minimizes off-target effects, enhancing its therapeutic window and safety profile.

Recent studies have highlighted the broad-spectrum activity of (R)-(-)-JQ1 Enantiomer across multiple cancer types. For instance, a study published in the journal Cancer Research demonstrated that (R)-(-)-JQ1 Enantiomer effectively inhibited the growth of triple-negative breast cancer (TNBC) cells both in vitro and in vivo. The compound was shown to induce cell cycle arrest and apoptosis, leading to significant tumor regression without causing significant toxicity to normal cells.

In another study published in Nature Communications, researchers investigated the efficacy of (R)-(-)-JQ1 Enantiomer in treating acute myeloid leukemia (AML). The results indicated that the compound not only suppressed the proliferation of AML cells but also sensitized them to chemotherapy, suggesting a potential role for (R)-(-)-JQ1 Enantiomer as an adjuvant therapy in combination with standard treatments.

The unique properties of (R)-(-)-JQ1 Enantiomer have also been explored in other areas of biomedical research. For example, a study published in Cell Reports examined its effects on neurodegenerative diseases such as Alzheimer's disease. The findings suggested that (R)-(-)-JQ1 Enantiomer could modulate the expression of genes involved in neuroinflammation and synaptic function, offering a novel therapeutic approach for these conditions.

The development of (R)-(-)-JQ1 Enantiomer has been driven by its favorable pharmacokinetic properties. Preclinical studies have shown that the compound exhibits good oral bioavailability and stability, making it suitable for chronic administration. Additionally, its low molecular weight and high lipophilicity facilitate its penetration into tissues and cells, enhancing its therapeutic efficacy.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the actions of (R)-(-)-JQ1 Enantiomer and to optimize its use in clinical settings. Ongoing clinical trials are evaluating its safety and efficacy in various cancer types, with preliminary results showing encouraging outcomes.

In conclusion, (R)-(-)-JQ1 Enantiomer (CAS No. 1268524-71-5) represents a significant advancement in the field of targeted cancer therapy. Its ability to selectively inhibit BET proteins offers a new avenue for treating a wide range of malignancies while minimizing side effects. As research continues to uncover new applications and refine its use, (R)-(-)-JQ1 Enantiomer is poised to play a pivotal role in transforming cancer treatment paradigms.